Cas no 1313588-93-0 (5-Bromo-2-fluoro-3-nitroaniline)
5-Bromo-2-fluoro-3-nitroaniline is a halogenated aromatic compound featuring bromine and fluorine substituents, along with a nitro group and an amine functionality. This structure makes it a versatile intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals, and specialty materials. The presence of multiple reactive sites allows for selective functionalization, enabling the synthesis of complex derivatives. Its bromo and fluoro substituents enhance electrophilic reactivity, while the nitro group facilitates further transformations such as reductions or nucleophilic substitutions. The compound’s well-defined reactivity profile and stability under standard conditions make it a valuable building block for research and industrial applications requiring precise molecular modifications.
1313588-93-0 structure
Product Name:5-Bromo-2-fluoro-3-nitroaniline
CAS No:1313588-93-0
MF:C6H4BrFN2O2
MW:235.010563850403
CID:4583270
PubChem ID:71299626
Update Time:2025-06-09
5-Bromo-2-fluoro-3-nitroaniline Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-fluoro-3-nitroaniline
- MFCD19441791
- 3-Amino-5-bromo-2-fluoronitrobenzene
- F85752
- 1313588-93-0
- BS-27360
- CS-0210558
- 5-Bromo-2-fluoro-3-nitroaniline
-
- Inchi: 1S/C6H4BrFN2O2/c7-3-1-4(9)6(8)5(2-3)10(11)12/h1-2H,9H2
- InChI Key: KHADFTHWUPIKQM-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C=1)[N+](=O)[O-])F)N
Computed Properties
- Exact Mass: 233.94402g/mol
- Monoisotopic Mass: 233.94402g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 71.8
5-Bromo-2-fluoro-3-nitroaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013017576-250mg |
5-Bromo-2-fluoro-3-nitroaniline |
1313588-93-0 | 97% | 250mg |
480.00 USD | 2021-06-25 | |
| Alichem | A013017576-500mg |
5-Bromo-2-fluoro-3-nitroaniline |
1313588-93-0 | 97% | 500mg |
863.90 USD | 2021-06-25 | |
| Alichem | A013017576-1g |
5-Bromo-2-fluoro-3-nitroaniline |
1313588-93-0 | 97% | 1g |
1,504.90 USD | 2021-06-25 | |
| Apollo Scientific | PC49220-250mg |
5-Bromo-2-fluoro-3-nitroaniline |
1313588-93-0 | 250mg |
£255.00 | 2024-05-25 | ||
| Apollo Scientific | PC49220-1g |
5-Bromo-2-fluoro-3-nitroaniline |
1313588-93-0 | 1g |
£765.00 | 2024-05-25 | ||
| TRC | B750690-10mg |
5-Bromo-2-fluoro-3-nitroaniline |
1313588-93-0 | 10mg |
$ 133.00 | 2023-04-18 | ||
| TRC | B750690-50mg |
5-Bromo-2-fluoro-3-nitroaniline |
1313588-93-0 | 50mg |
$ 563.00 | 2023-04-18 | ||
| TRC | B750690-100mg |
5-Bromo-2-fluoro-3-nitroaniline |
1313588-93-0 | 100mg |
$ 999.00 | 2023-04-18 | ||
| Aaron | AR00A3GK-250mg |
3-Amino-5-bromo-2-fluoronitrobenzene |
1313588-93-0 | 96% | 250mg |
$227.00 | 2025-02-17 | |
| Aaron | AR00A3GK-100mg |
3-Amino-5-bromo-2-fluoronitrobenzene |
1313588-93-0 | 96% | 100mg |
$134.00 | 2025-02-17 |
5-Bromo-2-fluoro-3-nitroaniline Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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